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Compound of Interest

Compound Name: CK1-IN-3

Cat. No.: B10812554

An In-Depth Technical Guide to CK1-IN-3: A Casein Kinase 1 Delta Inhibitor For Researchers,
Scientists, and Drug Development Professionals

Abstract

Casein Kinase 1 Delta (CK19) is a serine/threonine kinase implicated in a multitude of cellular
processes, including signal transduction pathways critical to cancer biology and
neurodegenerative diseases. Its role in pathways such as Wnt, p53, and Hedgehog makes it a
compelling target for therapeutic intervention. This document provides a comprehensive
technical overview of CK1-IN-3, a small molecule inhibitor of CK14. This guide details its
biochemical properties, mechanism of action, relevant experimental protocols, and the
signaling pathways it modulates.

Introduction to Casein Kinase 1 Delta (CK10)

The Casein Kinase 1 (CK1) family of protein kinases are ubiquitously expressed and involved
in diverse cellular processes. The CK1d isoform, in particular, plays a crucial role in several
signaling cascades that are frequently dysregulated in human diseases. CK1d has been shown
to be a key regulator of the Wnt/(3-catenin, p53, and Hedgehog signaling pathways, all of which
are fundamental to cell proliferation, differentiation, and survival. Aberrant CK14 activity has
been linked to various cancers and neurodegenerative disorders, making it an attractive target
for the development of small molecule inhibitors.

CK1-IN-3: A Potent CK10 Inhibitor
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CK1-IN-3 is a small molecule inhibitor identified as a potent antagonist of Casein Kinase 1
Delta.

hemical and Physical :

Property Value Reference

N-(1,3-benzothiazol-2-yl)-2-(4-

IUPAC Name ]
methoxyphenyl)acetamide

Molecular Formula C17H16N203S

Molecular Weight 328.39 g/mol

*CAS Number

 To cite this document: BenchChem. [CK1-IN-3 casein kinase 1 delta inhibitor]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b10812554#ck1-in-
3-casein-kinase-1-delta-inhibitor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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